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Compound of Interest

Compound Name: (2S)-Octyl-a-hydroxyglutarate-d17

Cat. No.: B1156511

Get Quote

Executive Summary & Compound Profile

This guide outlines the handling protocols for (2S)-Octyl-a-hydroxyglutarate-d17 (Octyl-2-
HG-d17). While often categorized under general "Research Chemicals," this compound
presents a unique dual-risk profile:

 Biological Activity: As a cell-permeable ester of the oncometabolite 2-hydroxyglutarate (2-
HG), it is biologically active and capable of inhibiting a-ketoglutarate-dependent
dioxygenases (e.g., KDMs, TETs).[1][2]

« |sotopic Fragility: The "d17" designation indicates a fully deuterated octyl tail. This material is
high-value and susceptible to ester hydrolysis. Protection of the chemical from atmospheric
moisture is as critical as protecting the operator from the chemical.
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Property Specification

CAS Number 2748489-76-9 (or analog)
Molecular Weight ~277.4 g/mol (Deuterated)
Physical State Crystalline Solid or Viscous Oil
Solubility DMSO (>10 mg/mL), Ethanol, DMF

_ Irritant (Skin/Eye); Bioactive Oncometabolite
Primary Hazard
Analog

. . Hygroscopic; Ester bond susceptible to
Critical Sensitivity Hvdrolvsi
ydrolysis

Risk Assessment & PPE Matrix

We utilize a Tiered Exposure Control approach. Standard "lab coat and glasses" are insufficient
for stock preparation of bioactive isotopic standards due to the risk of solvent-mediated skin
absorption (DMSO effect).

Tier 1. General Handling (Sealed Containers/Storage)

For moving vials between freezers and benches.
e Gloves: Standard Nitrile (0.21 mm / 4 mil).
o Eye Protection: Safety glasses with side shields.

» Body: Standard cotton lab coat.

Tier 2: Active Manipulation (Weighing, Solubilization, Spiking)

For opening vials, preparing DMSO stocks, and treating cells.
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PPE Component Specification Scientific Rationale

DMSO is the primary solvent.
Standard thin nitrile degrades
) High-Breakthrough Nitrile quickly in DMSO, facilitating
Primary Gloves i .
(Purple/Teal) or Laminate the transdermal delivery of the
bioactive Octyl-2-HG into your

bloodstream.

o Provides a "sacrificial layer"
Long-cuff Nitrile (under )
Secondary Gloves ] and covers the wrist gap often
primary)
exposed by lab coat cuffs.

Prevents inhalation of

N aerosols. Crucially, it provides
) Certified Fume Hood (Face ]
Respiratory ) a controlled environment to
velocity: 100 fpm) o )
minimize moisture uptake

during weighing.

Preferred over safety glasses
) ) when working with liquid
Eye Protection Chemical Splash Goggles
stocks to prevent solvent

splash entry.

Operational Protocol: The "Zero-Hydrolysis" Workflow

The following protocol is designed to maximize the half-life of the ester bond (preventing
degradation into 2-HG and Octanol-d17) while ensuring user safety.

Phase A: Acclimatization (Critical Step)

Why: Opening a -20°C vial in humid room air causes immediate condensation. Water attacks
the ester bond, degrading your standard.

e Remove vial from -20°C storage.
e Place immediately into a desiccator at Room Temperature (RT).

¢ Allow to equilibrate for 30 minutes before breaking the seal.
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Phase B: Solubilization
¢ Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).

o Note: If using for NMR, use DMSO-d6. If using for Mass Spec spiking, standard anhydrous
DMSO is acceptable.

o Technique: Add solvent directly to the manufacturer's vial if possible to avoid transfer losses.

» Vortexing: Vortex briefly (5-10 seconds). Avoid sonication if possible, as heat accelerates
ester hydrolysis.

Phase C: Aliguoting & Storage

Never store the main stock at 4°C.
» Aliquot the stock solution into single-use amber glass vials or high-quality PP tubes.

o Purge with Nitrogen/Argon: Gently blow inert gas over the headspace before capping to
displace moisture.

e Snap Freeze: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C
for long-term stability (>6 months).

Visualized Workflows
Figure 1: Safe Reconstitution & Handling Logic

This workflow illustrates the critical control points for maintaining isotopic purity.
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Caption: Workflow for handling Octyl-2-HG-d17. The equilibration step (Yellow) is the most
frequently missed control point leading to standard degradation.
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Figure 2: Biological & Analytical Context

Understanding why we use this compound and the mechanism of its detection.
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Caption: Analytical pathway. Red dotted lines indicate the failure mode: hydrolysis of the ester
prior to extraction alters the mass retention time profile, invalidating the standard.

Disposal & Decontamination

Do not dispose of isotopic standards down the drain. Even in small quantities, lipophilic esters
can accumulate or hydrolyze into bioactive metabolites in water systems.

e Liquid Waste: Collect all DMSO/Ethanol rinses in a container labeled "Halogenated Organic
Solvents" (due to DMSO/Chloroform extraction protocols) or "Non-Halogenated Organics”
depending on the exact cocktail.
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e Solid Waste: Vials, pipette tips, and gloves contaminated with the substance must be
disposed of as Hazardous Chemical Solid Waste.

o Spill Cleanup:

o Small Spill (<5 mL): Absorb with vermiculite or spill pads. Clean area with 70% Ethanol
followed by water.

o Skin Contact: Immediately wash with soap and water for 15 minutes. Do not use ethanol
on skin, as it may increase absorption of the compound.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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